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For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the binding affinity and functional activity of
Serba-2 with its primary target, Estrogen Receptor Beta (ER[3), and its cross-reactivity with
Estrogen Receptor Alpha (ER0). Serba-2, a synthetic, nonsteroidal estrogen, is recognized for
its selective agonist activity towards ER[.[1] Understanding its cross-reactivity profile is crucial
for assessing its specificity and potential off-target effects in therapeutic applications.

Quantitative Comparison of Serba-2 Activity at
Estrogen Receptors

The following table summarizes the key quantitative metrics of Serba-2's interaction with
human ERa and ER[. The data demonstrates a clear preference for ER[3, with a 9-fold higher
binding selectivity and an 11-fold greater functional selectivity.[1]
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Estrogen Receptor  Estrogen Receptor  Selectivity

Parameter

o (ERa) B (ERB) (ERa/ERp)
Binding Affinity (Ki) 14.5 nM 1.54 nM 9.4
Functional Potency

85 nM 3.61 nM 23.5
(EC50)
Efficacy 85% 100%

Estrogen Receptor Beta (ERB) Signaling Pathway

Serba-2 exerts its effects primarily through the canonical estrogen receptor signaling pathway.
Upon binding to Serba-2 in the cytoplasm, ERB undergoes a conformational change, sheds
heat shock proteins (HSP), and dimerizes. The ligand-receptor complex then translocates to
the nucleus, where it binds to specific DNA sequences known as Estrogen Response Elements
(ERES) in the promoter regions of target genes, thereby modulating their transcription.
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Competitive Radioligand Binding Assay Workflow
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Functional Reporter Gene Assay Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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